Cas no 5434-22-0 (1,3,5-Triazine,hexahydro-1,3,5-tris[3-(4-morpholinyl)propyl]-)

1,3,5-Triazine,hexahydro-1,3,5-tris[3-(4-morpholinyl)propyl]- structure
5434-22-0 structure
Product Name:1,3,5-Triazine,hexahydro-1,3,5-tris[3-(4-morpholinyl)propyl]-
CAS No:5434-22-0
MF:C24H48N6O3
MW:468.676325798035
CID:386612
PubChem ID:225897
Update Time:2025-04-19

1,3,5-Triazine,hexahydro-1,3,5-tris[3-(4-morpholinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,hexahydro-1,3,5-tris[3-(4-morpholinyl)propyl]-
    • 4-[3-[3,5-bis(3-morpholin-4-ylpropyl)-1,3,5-triazinan-1-yl]propyl]morpholine
    • 1,3,5-Tris[3-(morpholin-4-yl)propyl]-1,3,5-triazinane
    • morpholine, 4,4',4''-(1,3,5-triazine-1,3,5(2H,4H,6H)-triyltri-3,1-propanediyl)tris-
    • SCHEMBL5091789
    • NSC 15743
    • NSC 36569
    • NSC-15743
    • NSC-36569
    • NSC15743
    • 5434-22-0
    • NSC36569
    • DTXSID50280178
    • Inchi: 1S/C24H48N6O3/c1(4-25-10-16-31-17-11-25)7-28-22-29(8-2-5-26-12-18-32-19-13-26)24-30(23-28)9-3-6-27-14-20-33-21-15-27/h1-24H2
    • InChI Key: VADQIACNJVNDKK-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCN1CN(CCCN2CCOCC2)CN(CCCN2CCOCC2)C1

Computed Properties

  • Exact Mass: 468.37914
  • Monoisotopic Mass: 468.379
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 47.1Ų

Experimental Properties

  • Density: 1.075
  • Boiling Point: 585.1°Cat760mmHg
  • Flash Point: 152.5°C
  • Refractive Index: 1.514
  • PSA: 47.13
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